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[(2R,3R,4R,5R)-3,4-Bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate [(2R,3R,4R,5R)-3,4-Bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate
Brand Name: Vulcanchem
CAS No.: 29755-00-8
VCID: VC0015771
InChI: InChI=1S/C27H21Cl3O8/c1-34-27-23(38-26(33)17-6-12-20(30)13-7-17)22(37-25(32)16-4-10-19(29)11-5-16)21(36-27)14-35-24(31)15-2-8-18(28)9-3-15/h2-13,21-23,27H,14H2,1H3/t21-,22-,23-,27-/m1/s1
SMILES: COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
Molecular Formula: C27H21Cl3O8
Molecular Weight: 579.8 g/mol

[(2R,3R,4R,5R)-3,4-Bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate

CAS No.: 29755-00-8

Reference Standards

VCID: VC0015771

Molecular Formula: C27H21Cl3O8

Molecular Weight: 579.8 g/mol

[(2R,3R,4R,5R)-3,4-Bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate - 29755-00-8

CAS No. 29755-00-8
Product Name [(2R,3R,4R,5R)-3,4-Bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate
Molecular Formula C27H21Cl3O8
Molecular Weight 579.8 g/mol
IUPAC Name [(2R,3R,4R,5R)-3,4-bis[(4-chlorobenzoyl)oxy]-5-methoxyoxolan-2-yl]methyl 4-chlorobenzoate
Standard InChI InChI=1S/C27H21Cl3O8/c1-34-27-23(38-26(33)17-6-12-20(30)13-7-17)22(37-25(32)16-4-10-19(29)11-5-16)21(36-27)14-35-24(31)15-2-8-18(28)9-3-15/h2-13,21-23,27H,14H2,1H3/t21-,22-,23-,27-/m1/s1
Standard InChIKey QWARYRHSAZOBMO-DVAKJLRASA-N
Isomeric SMILES CO[C@H]1[C@@H]([C@@H]([C@H](O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
SMILES COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
Canonical SMILES COC1C(C(C(O1)COC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=C(C=C4)Cl
Synonyms Methyl Tris(4-chlorobenzoate) β-D-Ribofuranoside; p-Chlorobenzoic Acid Triester with Methyl β-D-Ribofuranoside;
PubChem Compound 15934095
Last Modified Nov 11 2021
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